Cas no 2803859-86-9 (1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate)

• Product Name: 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate
• CAS No: 2803859-86-9
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6390426
• Update Time: 2025-06-13

1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate

• Inchi： 1S/C9H14N4O2/c1-5-6(12-13-8(10)11-5)7(14)15-9(2,3)4/h1-4H3,(H2,10,11,13)
• InChI Key： XJCZVYWMBVLGKY-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(C)N=C(N)N=1

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 369.0±34.0 °C(Predicted)
• pka: 2.84±0.63(Predicted)

Additional information on 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate

Comprehensive Overview of 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate (CAS No. 2803859-86-9)

The compound 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate (CAS No. 2803859-86-9) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique triazine backbone, coupled with the carboxylate and amino functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. The tert-butyl (1,1-dimethylethyl) moiety enhances its stability, a critical factor in optimizing pharmacokinetic properties.

In recent years, the demand for heterocyclic compounds like 1,2,4-triazine derivatives has surged due to their broad applications. A 2023 study highlighted their role in developing sustainable agrochemicals, aligning with the global push for green chemistry. This compound’s 3-amino-5-methyl substitution pattern is particularly noteworthy, as it mimics structural motifs found in natural products, offering eco-friendly alternatives for crop protection. Such features resonate with trending searches like "biodegradable pesticide precursors" and "non-toxic agrochemical intermediates."

From a synthetic chemistry perspective, CAS 2803859-86-9 serves as a building block for N-heterocycle-based scaffolds. Its carboxylate ester group allows facile derivatization, enabling modular drug design—a hot topic in AI-driven molecular optimization. Computational tools like quantum mechanics/molecular mechanics (QM/MM) simulations leverage such compounds to predict binding affinities, addressing popular queries such as "machine learning in drug discovery." This synergy between experimental and in silico methods underscores its relevance in modern medicinal chemistry.

The compound’s physicochemical properties, including logP and hydrogen bonding capacity, are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies. These metrics are crucial for hit-to-lead optimization, a process dominating forums like ResearchGate and PubMed. Notably, its methyl-triazine core exhibits moderate polarity, balancing solubility and membrane permeability—a key consideration for oral bioavailability enhancement strategies, often searched as "improving drug solubility."

Industrial applications of 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate extend to material science, where its aromatic nitrogen atoms contribute to coordination chemistry. Metal-organic frameworks (MOFs) incorporating such ligands show promise in gas storage and catalysis, topics trending in ACS Sustainable Chemistry journals. This aligns with user interests in "MOF design principles" and "renewable energy materials."

Regulatory and safety profiles of CAS 2803859-86-9 adhere to REACH and FDA guidelines, with no flagged hazards under standard handling conditions. Its classification as a non-GHS hazardous substance ensures compatibility with laboratory safety protocols, a frequent concern in queries like "safe handling of research chemicals." Proper storage recommendations (e.g., anhydrous environments at 2–8°C) further enhance its practicality for industrial-scale use.

In conclusion, 1,1-Dimethylethyl 3-amino-5-methyl-1,2,4-triazine-6-carboxylate represents a multifaceted tool for innovators across disciplines. Its structural elegance and functional adaptability position it at the intersection of cutting-edge research and applied science, addressing contemporary challenges from precision agriculture to rational drug design. As interdisciplinary collaborations grow, this compound’s role in advancing sustainable technologies will likely expand, mirroring the evolving priorities of scientific communities worldwide.